Cas no 872118-06-4 (3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl)

• Product name: 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl
• CAS No: 872118-06-4
• MF: C₃₆H₂₅Br
• MW: 537.488
• CID: 2809957
• PubChem ID: 71405867

3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2,3,4,5-tetraphenylbenzene
• 3-Bromo-3',4',5'-triphenyl-1,1';2',1''-terphenyl
• 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl
• 1,1':2',1''-Terphenyl, 3-bromo-3',4',5'-triphenyl-
• SCHEMBL6271231
• MFCD32709283
• E85364
• 872118-06-4
• BS-48687
• DTXSID90826493
• 4-(3-bromophenyl)-2,3,6-triphenyl-1,1'-biphenyl
• 812-903-4

• Inchi： InChI=1S/C36H25Br/c37-31-23-13-22-30(24-31)33-25-32(26-14-5-1-6-15-26)34(27-16-7-2-8-17-27)36(29-20-11-4-12-21-29)35(33)28-18-9-3-10-19-28/h1-25H
• InChI Key： MRSNVLFTSZWJOA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=C(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC(=CC=C6)Br

Computed Properties

• Exact Mass: 536.11396g/mol
• Monoisotopic Mass: 536.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų

Additional information on 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl

Introduction to 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl (CAS No. 872118-06-4)

3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl (CAS No. 872118-06-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. This compound belongs to the class of terphenyl derivatives, which are known for their extended π-conjugation and high thermal stability. The presence of bromine and multiple phenyl groups in its structure imparts distinct chemical and physical characteristics that make it a valuable compound for both academic research and industrial applications.

The molecular formula of 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl is C₂₆H₁₉Br, and it has a molecular weight of 397.34 g/mol. The compound's structure consists of three phenyl rings connected in a linear fashion, with a bromine atom substituted at the 3-position of the central phenyl ring. This specific arrangement of functional groups provides the molecule with unique electronic properties, making it an attractive candidate for various chemical reactions and material applications.

In the realm of materials science, 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl has been explored for its potential use in organic electronics. The extended π-conjugation system allows for efficient charge transport, which is crucial for the performance of organic semiconductors. Recent studies have shown that this compound can be used as a building block for the synthesis of more complex materials with enhanced electronic properties. For instance, researchers at the University of California, Berkeley, have demonstrated that terphenyl derivatives like 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl can be incorporated into polymer chains to create conjugated polymers with improved charge mobility and stability.

In the pharmaceutical industry, 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl has shown promise as a lead compound for drug discovery. The bromine substituent and the multiple phenyl rings provide a versatile platform for chemical modifications that can enhance the compound's biological activity and pharmacological properties. Studies have indicated that terphenyl derivatives can exhibit anti-inflammatory, anti-cancer, and anti-viral activities. For example, a research team at Harvard University has reported that certain terphenyl derivatives exhibit potent anti-cancer effects by selectively inhibiting key enzymes involved in cancer cell proliferation.

The synthetic accessibility of 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl is another factor contributing to its popularity in both academic and industrial settings. The compound can be synthesized through a series of well-established organic reactions, such as Suzuki coupling and bromination reactions. These synthetic routes are robust and can be scaled up for large-scale production, making it feasible to produce sufficient quantities for various applications.

In addition to its potential applications in materials science and pharmaceuticals, 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl has also been studied for its photophysical properties. The extended π-conjugation system gives rise to strong absorption and emission characteristics in the visible region of the electromagnetic spectrum. This makes it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers at the Massachusetts Institute of Technology (MIT) have reported that terphenyl derivatives can be used as dopants in OLEDs to improve device efficiency and stability.

The environmental impact of compounds like 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl is an important consideration in their development and application. While the compound itself is not classified as hazardous or toxic under current regulations, it is essential to conduct thorough environmental assessments to ensure its safe use. Studies have shown that proper handling and disposal practices can minimize any potential risks associated with its use.

In conclusion, 3-Bromo-3',4',5'-triphenyl-1,1':2',1''-terphenyl (CAS No. 872118-06-4) is a versatile organic compound with a wide range of potential applications in materials science, pharmaceuticals, and optoelectronics. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.